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Introduction

Isopyrazam is a broad-spectrum pyrazole-carboxamide fungicide widely used in agriculture to
control a variety of fungal diseases in crops. Its mode of action involves the inhibition of
succinate dehydrogenase (SDH), a key enzyme in the mitochondrial respiratory chain and the
tricarboxylic acid (TCA) cycle. While effective against target fungi, the introduction of
isopyrazam into the environment raises concerns about its potential impact on non-target
organisms, particularly within aquatic ecosystems. This technical guide provides a
comprehensive overview of the toxicological effects of isopyrazam on a range of non-target
aguatic organisms, including fish, invertebrates, and algae. The information is compiled from
various ecotoxicological studies and regulatory assessments, presenting quantitative data,
experimental methodologies, and the underlying mechanism of action.

Data Presentation: Acute and Chronic Toxicity of
Isopyrazam to Aquatic Organisms

The following tables summarize the key toxicity endpoints for isopyrazam across different
trophic levels in aguatic environments. These values, expressed as LC50 (lethal concentration
for 50% of the population), EC50 (effective concentration for 50% of the population), and
NOEC (no observed effect concentration), are crucial for environmental risk assessment.
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Table 1: Acute and Chronic Toxicity of Isopyrazam to Fish

Species Endpoint Duration Value (mgl/L) Reference
Oncorhynchus
mykiss (Rainbow  96-h LC50 96 hours 0.00007 (70 nM) [1]
Trout)
Cyprinus carpio

96-h LC50 96 hours 0.0258 [2]
(Common Carp)
Pimephales
promelas

28-d NOEC 28 days 0.00287 [2]
(Fathead
Minnow)
Danio rerio

_ 0.00014 (140
(Zebrafish) 96-h LC50 96 hours [1]
nM)

Embryo

Table 2: Acute and Chronic Toxicity of Isopyrazam to Aquatic Invertebrates

Species Endpoint Duration Value (mgl/L) Reference
Daphnia magna
48-h EC50 48 hours 0.044 [2]
(Water Flea)
Daphnia magna
21-d NOEC 21 days 0.013 [2]

(Water Flea)

Table 3: Toxicity of Isopyrazam to Aquatic Plants (Algae)

Species Endpoint Duration Value (mgl/L) Reference
Raphidocelis

) 72-h ErC50 72 hours 1.792 [2]
subcapitata
Lemna gibba 7-d EC50 7 days >0.5 [2]
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Experimental Protocols

The ecotoxicological data presented in this guide are primarily derived from studies conducted
following standardized international guidelines, predominantly those established by the
Organisation for Economic Co-operation and Development (OECD). These protocols ensure
the reliability and comparability of the results.

Fish Acute Toxicity Test (based on OECD Guideline 203)

The acute toxicity of isopyrazam to fish is typically determined using a 96-hour static, semi-
static, or flow-through test.[3][4]

o Test Organisms: Commonly used species include rainbow trout (Oncorhynchus mykiss),
common carp (Cyprinus carpio), and zebrafish (Danio rerio).

o Test Conditions: Fish are exposed to a range of isopyrazam concentrations in
dechlorinated, aerated water under controlled temperature and light conditions.

o Observations: Mortalities and any sublethal effects (e.g., abnormal behavior, morphological
changes) are recorded at 24, 48, 72, and 96 hours.[3]

o Endpoint: The primary endpoint is the LC50, the concentration of isopyrazam that is lethal to
50% of the test fish over the 96-hour period.[3]

Daphnia sp. Acute Immobilisation Test (based on OECD
Guideline 202)

The acute toxicity to aquatic invertebrates is commonly assessed using the Daphnia magna
immobilization test.

o Test Organisms:Daphnia magna neonates (<24 hours old) are used for the test.[5]

» Test Conditions: The daphnids are exposed to a series of isopyrazam concentrations in a
defined culture medium for 48 hours under static conditions.

e Observations: The number of immobilized daphnids (those unable to swim) is recorded at 24
and 48 hours.
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e Endpoint: The EC50, the concentration at which 50% of the daphnids are immobilized, is
calculated.

Alga, Growth Inhibition Test (based on OECD Guideline
201)

The potential of isopyrazam to inhibit the growth of primary producers is evaluated using an
algal growth inhibition test.[6][7][8][9][10]

o Test Organisms: A freshwater green alga, such as Raphidocelis subcapitata (formerly
Pseudokirchneriella subcapitata), is typically used.[10]

o Test Conditions: Exponentially growing algal cultures are exposed to various concentrations
of isopyrazam in a nutrient-rich medium under continuous illumination and controlled
temperature for 72 hours.[6][10]

» Observations: Algal growth is measured at 24, 48, and 72 hours, typically by cell counts or
spectrophotometric methods.

» Endpoint: The ErC50, the concentration that causes a 50% reduction in the growth rate of
the algae, is determined.[10]

Mandatory Visualization
Signaling Pathway: Inhibition of Succinate
Dehydrogenase by Isopyrazam

The primary mode of action of isopyrazam is the inhibition of the succinate dehydrogenase
(SDH) enzyme, also known as Complex Il, in the mitochondrial respiratory chain.[11] This
inhibition disrupts cellular respiration and energy production.
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Caption: Inhibition of Succinate Dehydrogenase (SDH) by Isopyrazam in the mitochondrial
respiratory chain.

Experimental Workflow: Aquatic Ecotoxicity Testing

The assessment of the aquatic toxicity of a substance like isopyrazam follows a tiered
approach, starting with standard laboratory tests on representative organisms from different
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Caption: Tiered experimental workflow for assessing the aquatic ecotoxicity of Isopyrazam.

Conclusion

The available data indicate that isopyrazam presents a high risk to certain non-target aquatic
organisms. Fish appear to be particularly sensitive, with very low acute and chronic toxicity
values. Aquatic invertebrates also show high sensitivity, although to a lesser extent than fish.
Algae are the least sensitive group among the tested organisms. The mechanism of toxicity is
directly linked to the disruption of cellular respiration through the inhibition of succinate
dehydrogenase.

This technical guide summarizes the current understanding of the aquatic toxicology of
isopyrazam. It is imperative for researchers, scientists, and drug development professionals to
consider these findings in the environmental risk assessment and stewardship of this fungicide.
Further research into the sublethal and long-term ecosystem-level impacts would provide a
more complete picture of the environmental profile of isopyrazam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b032586?utm_src=pdf-body-img
https://www.benchchem.com/product/b032586?utm_src=pdf-body
https://www.benchchem.com/product/b032586?utm_src=pdf-body
https://www.benchchem.com/product/b032586?utm_src=pdf-body
https://www.benchchem.com/product/b032586?utm_src=pdf-body
https://www.benchchem.com/product/b032586?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. researchgate.net [researchgate.net]

2. Succinate Dehydrogenase and Other Respiratory Pathways in Thylakoid Membranes of
Synechocystis sp. Strain PCC 6803: Capacity Comparisons and Physiological Function -
PMC [pmc.ncbi.nim.nih.gov]

3. Fish toxicity - acute toxicity | Pesticide Registration Toolkit | Food and Agriculture
Organization of the United Nations [fao.org]

4. oecd.org [oecd.org]
5. ocu-omu.repo.nii.ac.jp [ocu-omu.repo.nii.ac.jp]

6. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha
[aropha.com]

7. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ Biosciences
[situbiosciences.com]

8. catalog.labcorp.com [catalog.labcorp.com]

9. Test No. 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | OECD
[oecd.org]

10. eurofins.com.au [eurofins.com.au]

11. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Toxicological Profile of Isopyrazam on Non-Target
Aquatic Organisms: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032586#toxicological-profile-of-isopyrazam-on-non-
target-aquatic-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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